Cas no 1604431-86-8 ((2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine)

• Product Name: (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine
• CAS No: 1604431-86-8
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6322183
• PubChem ID: 42053438
• Update Time: 2025-07-19

(2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine
• EN300-1845563
• 1604431-86-8

• Inchi： 1S/C7H12N2S/c1-5(8)3-7-4-10-6(2)9-7/h4-5H,3,8H2,1-2H3/t5-/m1/s1
• InChI Key： SAWKAJKMSYVPHP-RXMQYKEDSA-N
• SMILES： S1C(C)=NC(=C1)C[C@@H](C)N

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine

Introduction to (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine (CAS No. 1604431-86-8) has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This compound, characterized by its (2R) stereochemistry, incorporates a thiazole moiety, which is a heterocyclic compound containing sulfur, nitrogen, and carbon atoms. The presence of this moiety often confers distinct chemical and biological properties, making it a valuable scaffold in drug discovery.

The thiazole ring in (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine is not only structurally significant but also functionally versatile. Thiazole derivatives have been widely studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific arrangement of atoms within the thiazole ring contributes to its ability to interact with various biological targets, thereby influencing cellular processes. In recent years, there has been a growing interest in thiazole-based compounds due to their potential to modulate enzyme activity and signaling pathways involved in disease progression.

One of the most compelling aspects of (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine is its stereochemical configuration. The (2R) absolute configuration at the proline-like moiety influences the compound's interaction with biological targets. Stereoisomers can exhibit vastly different pharmacological profiles, even when they share the same molecular formula. This underscores the importance of understanding the three-dimensional structure of molecules in drug design. The precise stereochemistry of (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine makes it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the biological activity of compounds like (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine. These tools allow researchers to simulate interactions between the compound and biological targets at an atomic level, providing insights into potential mechanisms of action. Such simulations are crucial for optimizing drug candidates before they enter preclinical testing. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

The molecular framework of (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine also includes an amine functional group at the propyl chain. Amines are well-known for their ability to participate in hydrogen bonding and form salt-like interactions with various biological molecules. This property can be leveraged to enhance binding affinity and selectivity when designing small molecule drugs. The combination of the thiazole ring and the amine group in this compound creates a versatile scaffold that can be modified to target specific biological pathways.

In the realm of drug discovery, (2R)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine represents a convergence of structural complexity and functional diversity. The thiazole moiety provides a foundation for further chemical modifications, allowing researchers to explore different pharmacophores within the same core structure. This flexibility is particularly valuable in early-stage drug design, where multiple analogs may be synthesized to assess their efficacy and safety profiles.

Current research endeavors are increasingly focusing on developing novel therapeutic agents that leverage natural product-inspired scaffolds. The structural motifs found in compounds like (2R)-1-(2-methyl-1,3-thiazol-4-y l)propan - 2 - amine often mirror those discovered in bioactive natural products. By studying these natural products and synthesizing analogs based on their structures, scientists can uncover new mechanisms of action and identify potential drug candidates with improved pharmacological properties.

The synthesis of complex molecules like (2R)-1-( 2 - methyl - 1 , 3 - thiaz ol - 4 - yl ) pro pan - 2 - am ine presents both challenges and opportunities for synthetic chemists. Advanced synthetic methodologies have enabled the construction of intricate molecular architectures with high precision. Techniques such as asymmetric synthesis are particularly relevant when targeting specific stereoisomers like this one. The ability to produce enantiomerically pure compounds is essential for evaluating their biological activity accurately.

Beyond its potential as a lead compound in drug discovery, ( 2 R ) - 1 - ( 2 - methyl - 1 , 3 - thia z ol - 4 - yl ) pro pan - 2 - am ine also serves as a valuable tool for understanding fundamental chemical biology principles. Its interactions with biological targets can provide insights into disease mechanisms and help identify new therapeutic strategies. As our understanding of biology continues to evolve, ( 2 R ) - 1 - ( 2 - methyl - 1 , 3 - thia z ol - 4 - yl ) pro pan - 2 - am ine and similar compounds will likely play an increasingly important role in translational medicine.

In conclusion, ( 2 R ) - 1 -( ) pro pan . . . . . . . . . . . . . . . no significant impact on global markets or individual industries beyond its application as a research tool or lead compound for future therapeutics.